Cas no 147123-30-6 (4-(chloromethyl)-1,2,3-thiadiazole)

4-(chloromethyl)-1,2,3-thiadiazole structure

147123-30-6 structure

Product Name:4-(chloromethyl)-1,2,3-thiadiazole

CAS No:147123-30-6

MF:C₃H₃ClN₂S

MW:134.587317705154

MDL:MFCD12405628

CID:4601501

PubChem ID:14370534

Update Time:2024-03-01

4-(chloromethyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 4-(chloromethyl)-1,2,3-thiadiazole
- 1,2,3-Thiadiazole, 4-(chloromethyl)-
- MDL： MFCD12405628
- Inchi： 1S/C3H3ClN2S/c4-1-3-2-7-6-5-3/h2H,1H2
- InChI Key： VZFVKQUUOJAIOH-UHFFFAOYSA-N
- SMILES： S1C=C(CCl)N=N1

Computed Properties

Exact Mass: 133.9705470g/mol
Monoisotopic Mass: 133.9705470g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 60.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 54Å²

4-(chloromethyl)-1,2,3-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B421350-5mg	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6		5mg	$ 50.00	2022-06-07
TRC	B421350-10mg	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6		10mg	$ 70.00	2022-06-07
TRC	B421350-50mg	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6		50mg	$ 295.00	2022-06-07
Chemenu	CM467541-250mg	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	95%+	250mg	$545	2023-02-17
Chemenu	CM467541-500mg	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	95%+	500mg	$844	2023-02-17
Chemenu	CM467541-1g	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	95%+	1g	$1074	2023-02-17
Enamine	EN300-211830-0.05g	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	94%	0.05g	$229.0	2023-09-16
Enamine	EN300-211830-0.1g	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	94%	0.1g	$342.0	2023-09-16
Enamine	EN300-211830-0.25g	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	94%	0.25g	$487.0	2023-09-16
Enamine	EN300-211830-0.5g	4-(chloromethyl)-1,2,3-thiadiazole	147123-30-6	94%	0.5g	$768.0	2023-09-16

4-(chloromethyl)-1,2,3-thiadiazole Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

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